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Compound of Interest

Compound Name: Bisdesoxyquinoceton-13C6

Cat. No.: B15558434 Get Quote

Disclaimer: This document is intended to provide a comprehensive overview based on publicly

available information. However, a specific Material Safety Data Sheet (MSDS) for

Bisdesoxyquinoceton-13C6 was not located during the compilation of this guide. The

information presented herein is based on general principles for handling chemical compounds

in a laboratory setting and data extrapolated from structurally related compounds. It is

imperative to obtain the official MSDS from the supplier before handling this compound.

Researchers, scientists, and drug development professionals should always consult the

specific MSDS and adhere to their institution's safety protocols.

Introduction
Bisdesoxyquinoceton-13C6 is a stable isotope-labeled derivative of Bisdesoxyquinoceton.

Stable isotope labeling is a non-radioactive method used to trace the metabolic fate of a

compound or to serve as an internal standard in quantitative mass spectrometry-based

analyses. The "-13C6" designation indicates that six carbon atoms in the molecule have been

replaced with the heavy isotope of carbon, 13C. This isotopic enrichment makes the molecule

readily distinguishable from its unlabeled counterpart by mass spectrometry.

While specific applications and biological pathways involving Bisdesoxyquinoceton-13C6 are

not extensively documented in publicly accessible literature, its use is likely in pharmacokinetic

studies, drug metabolism research, and as an internal standard for the quantification of

unlabeled Bisdesoxyquinoceton.
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Physicochemical and Safety Data
Due to the absence of a specific MSDS for Bisdesoxyquinoceton-13C6, the following table

summarizes key information that should be obtained from the supplier. For context, general

safety precautions for handling chemical compounds of unknown toxicity are provided.

Parameter Data Source/Notes

Chemical Name Bisdesoxyquinoceton-13C6 -

Chemical Formula C₁₂¹³C₆H₁₄N₂O HPC Standards[1]

Molecular Weight Approximately 280.27 g/mol HPC Standards[1]

Appearance To be determined from MSDS -

Solubility

A solution in Acetonitrile (100

µg/ml) is commercially

available.

HPC Standards[1]

Storage Conditions 4 °C HPC Standards[1]

GHS Hazard Statements

Not available. Assume the

compound is hazardous until

proven otherwise.

-

Precautionary Statements
Not available. Follow standard

laboratory safety procedures.
-

Toxicological Data

Not available. The toxicological

properties have not been

thoroughly investigated.

-

Personal Protective Equipment

(PPE)

Standard PPE including safety

goggles, lab coat, and

chemical-resistant gloves are

mandatory.
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Given the lack of specific experimental protocols for Bisdesoxyquinoceton-13C6 in the public

domain, this section outlines a general workflow for its use as an internal standard in a

quantitative bioanalytical method, a common application for stable isotope-labeled compounds.

General Handling Workflow
The following diagram illustrates a typical workflow for handling Bisdesoxyquinoceton-13C6
in a research laboratory, from receiving to disposal.
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General Handling Workflow for Bisdesoxyquinoceton-13C6

Receiving and Verification

Log Compound in Inventory

Store at 4°C

Prepare Stock Solution

Prepare Working Solutions

Spike into Samples (as Internal Standard)

Sample Analysis (e.g., LC-MS/MS)

Data Processing

Waste Disposal

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Workflow for Mechanism of Action Study

In Vitro Studies

In Vivo Studies

Cell-based Assay (e.g., cytotoxicity)

Target Identification (e.g., proteomics)

Pathway Analysis (e.g., Western Blot, qPCR)

Data Integration and Modeling

Animal Model Dosing

Pharmacokinetic Analysis (using 13C6-labeled compound) Pharmacodynamic Analysis

Hypothesis Generation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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